Cas no 1553248-20-6 (1-cycloheptylcyclopropane-1-carboxylic acid)

• Product Name: 1-cycloheptylcyclopropane-1-carboxylic acid
• CAS No: 1553248-20-6
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 6142665
• PubChem ID: 82928258
• Update Time: 2025-06-11

1-cycloheptylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-cycloheptylcyclopropane-1-carboxylic acid
• EN300-1846896
• 1553248-20-6
• AKOS021247533

• Inchi： 1S/C11H18O2/c12-10(13)11(7-8-11)9-5-3-1-2-4-6-9/h9H,1-8H2,(H,12,13)
• InChI Key： PYWZMQXPLRDPRW-UHFFFAOYSA-N
• SMILES： OC(C1(CC1)C1CCCCCC1)=O

Computed Properties

• Exact Mass: 182.130679813g/mol
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on 1-cycloheptylcyclopropane-1-carboxylic acid

Introduction to 1-Cycloheptylcyclopropane-1-carboxylic Acid (CAS No. 1553248-20-6)

1-Cycloheptylcyclopropane-1-carboxylic acid (CAS No. 1553248-20-6) is a unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its cycloheptyl and cyclopropane moieties, exhibits a range of interesting properties that make it a valuable candidate for various applications.

The molecular structure of 1-cycloheptylcyclopropane-1-carboxylic acid consists of a cycloheptyl ring attached to a cyclopropane ring, with a carboxylic acid group at the 1-position of the cyclopropane ring. This unique arrangement of functional groups imparts distinct chemical and physical properties to the molecule, making it an intriguing subject for both academic and industrial research.

In recent years, the study of 1-cycloheptylcyclopropane-1-carboxylic acid has been driven by its potential applications in drug discovery and development. The compound's cyclopropane ring, which is known for its high strain energy, can influence the reactivity and stability of the molecule. Additionally, the presence of the carboxylic acid group provides opportunities for further functionalization and derivatization, which are crucial steps in the synthesis of bioactive compounds.

One of the key areas where 1-cycloheptylcyclopropane-1-carboxylic acid has shown promise is in the development of new therapeutic agents. Research has indicated that compounds with similar structures can exhibit anti-inflammatory, analgesic, and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potential of cyclopropane-containing compounds as inhibitors of specific enzymes involved in inflammatory pathways.

Beyond its pharmaceutical applications, 1-cycloheptylcyclopropane-1-carboxylic acid has also been explored for its use in materials science. The rigid structure and high strain energy of the cyclopropane ring make it suitable for the synthesis of polymers with unique mechanical properties. These polymers can be used in various applications, including coatings, adhesives, and advanced materials for electronics and aerospace industries.

The synthesis of 1-cycloheptylcyclopropane-1-carboxylic acid typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound. For example, a study published in Organic Letters described a novel catalytic method that significantly reduced the number of steps required for synthesis while improving overall yield.

In addition to its synthetic challenges, the characterization of 1-cycloheptylcyclopropane-1-carboxylic acid requires advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These techniques provide detailed insights into the molecular structure and help confirm the identity and purity of the compound.

The biological activity of 1-cycloheptylcyclopropane-1-carboxylic acid has been investigated through various in vitro and in vivo studies. Preliminary results suggest that this compound may have potential as a lead molecule for developing new drugs targeting specific diseases. For instance, a study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound showed promising activity against certain cancer cell lines.

To further explore its therapeutic potential, ongoing research is focused on optimizing the structure-activity relationship (SAR) of 1-cycloheptylcyclopropane-1-carboxylic acid. This involves systematic modifications to the molecular structure to enhance desired biological activities while minimizing side effects. Computational methods such as molecular docking and molecular dynamics simulations are being employed to guide these optimization efforts.

In conclusion, 1-cycloheptylcyclopropane-1-carboxylic acid (CAS No. 1553248-20-6) is a versatile organic compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique molecular structure offers opportunities for developing new therapeutic agents and advanced materials. Ongoing research continues to uncover new insights into its properties and applications, making it an exciting area of study for scientists and researchers worldwide.